Cas no 2703763-62-4 (5-{3,7-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)
5-{3,7-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- EN300-33374982
- 5-{3,7-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
- 2703763-62-4
- 5-{3,7-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
-
- Inchi: 1S/C20H22N4O4/c25-17-4-3-16(18(26)22-17)24-19(27)14-2-1-13(6-15(14)20(24)28)23-9-11-5-12(10-23)8-21-7-11/h1-2,6,11-12,16,21H,3-5,7-10H2,(H,22,25,26)
- InChI Key: RXNGSERNSPRTNK-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)N1CC2CNCC(C1)C2
Computed Properties
- Exact Mass: 382.16410520g/mol
- Monoisotopic Mass: 382.16410520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 98.8Ų
5-{3,7-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33374982-1g |
5-{3,7-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
2703763-62-4 | 1g |
$0.0 | 2023-09-04 | ||
| Enamine | EN300-33374982-1.0g |
5-{3,7-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione |
2703763-62-4 | 95.0% | 1.0g |
$0.0 | 2025-03-18 |
5-{3,7-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 5-{3,7-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
5-{3,7-Diazabicyclo[3.3.1]Nonan-3-Yl}-2-(2,6-Dioxopiperidin-3-Yl)-2,3-Dihydro-1H-Isoindole-1,3-Dione: A Comprehensive Overview
The compound 5-{3,7-diazabicyclo[3.3.1]nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 2703763-62-4) is a highly complex and intriguing molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to a class of isoquinoline derivatives and has garnered attention due to its unique structural features and promising biological activities.
The diazabicyclo[3.3.1]nonane moiety within the molecule is a bicyclic structure that contributes to the compound's stability and bioavailability. This bicyclic system is known for its ability to enhance the pharmacokinetic properties of drugs by improving membrane permeability and reducing metabolic susceptibility. The dioxopiperidine group further adds complexity to the molecule's structure and may play a critical role in its interaction with biological targets.
Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The isoindole dione core of this compound has been shown to exhibit potent inhibitory activity against various enzymes involved in disease pathways such as cancer and inflammation.
The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the molecule's stereochemistry and functional groups, ensuring high purity and consistency in the final product.
In terms of biological activity, this compound has demonstrated significant potential as an anticancer agent. Preclinical studies have shown that it selectively inhibits key oncogenic pathways while exhibiting minimal toxicity to healthy cells. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of central nervous system disorders.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets and have guided further optimization efforts to enhance its therapeutic potential.
The development of this compound represents a significant milestone in the field of medicinal chemistry. Its unique combination of structural complexity and biological activity positions it as a valuable tool for exploring new therapeutic strategies in oncology and beyond.
2703763-62-4 (5-{3,7-diazabicyclo3.3.1nonan-3-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)